Cas no 125213-57-2 (Hexanoic acid, 6-bromo-2-methyl-, (2S)-)

• Product Name: Hexanoic acid, 6-bromo-2-methyl-, (2S)-
• CAS No: 125213-57-2
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1217734
• Update Time: 2024-08-04

Hexanoic acid, 6-bromo-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-bromo-2-methyl-, (2S)-

• Inchi： 1S/C7H13BrO2/c1-6(7(9)10)4-2-3-5-8/h6H,2-5H2,1H3,(H,9,10)/t6-/m0/s1
• InChI Key： IPKFFYBHMDNBSC-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](C)CCCCBr

Computed Properties

• Exact Mass: 208.00989

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 280.1±23.0 °C(Predicted)
• PSA: 37.3
• pka: 4.76±0.21(Predicted)